3-(2-Methoxyethyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(2-methoxyethyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C17H18N2O3S2/c1-22-9-8-19-16(21)15-13(7-10-23-15)18-17(19)24-11-14(20)12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key: RHTHJKKZGRIYAC-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(CCS2)N=C1SCC(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N2O3S2
• DSSTOX Substance ID: DTXSID501331712
• Molecular Weight: 362.5 g/mol
• Solubility: 42.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 893377-37-2

Description

“3-(2-Methoxyethyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” is a chemical compound. It belongs to the class of pyrimidines, which are aromatic heterocyclic compounds known for their broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Several studies have explored the antimicrobial and antifungal potential of compounds structurally related to the specified compound. For instance, derivatives of pyrimidinone and pyrimidine have shown significant antimicrobial and antifungal activities. These compounds were synthesized and evaluated for their effectiveness against various microbial strains, demonstrating their potential as leads for developing new antimicrobial agents (Mallikarjunaswamy et al., 2017), (Ashok et al., 2007).

Anticonvulsant Activity

The anticonvulsant activity of pyrimidin-4(3H)-one derivatives was investigated, highlighting the therapeutic potential of these compounds in treating seizure disorders. The study found that specific structural modifications could enhance the anticonvulsant properties, offering insights into the design of novel anticonvulsant drugs (Severina et al., 2019).

Anti-inflammatory and Analgesic Properties

Research into pyrimidine derivatives has also revealed their anti-inflammatory and analgesic properties. Compounds synthesized from pyrimidin-4-one and related structures were found to exhibit significant anti-inflammatory and analgesic activities, suggesting their utility in developing treatments for inflammatory conditions and pain management (Abu‐Hashem et al., 2020), (El-Gazzar & Hafez, 2009).

Chemical Synthesis Methodologies

In the realm of synthetic chemistry, studies have focused on developing novel methodologies for synthesizing pyrimidine and thienopyrimidine derivatives. These methodologies offer efficient routes to a variety of heterocyclic compounds with potential applications in pharmaceuticals and materials science (Snieckus & Guimarães, 2014), (Osyanin et al., 2014).